Cas no 1805984-26-2 (2-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1805984-26-2
• MF: C₈H₈F₃NO₄
• MW: 239.148633003235
• CID: 4815578
• Update Time: 2025-06-07

2-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H8F3NO4/c1-15-5-2-4(3-13)6(14)12-7(5)16-8(9,10)11/h2,13H,3H2,1H3,(H,12,14)
• InChI Key： VOTGCODHPFJFRJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(CO)C(N1)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1
• Topological Polar Surface Area: 67.8

Additional information on 2-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol

Introduction to 2-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1805984-26-2)

2-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1805984-26-2, belongs to the pyridine class of heterocyclic aromatic compounds. Its unique structural features, including hydroxyl, methoxy, and trifluoromethoxy substituents, make it a versatile intermediate in the synthesis of various bioactive molecules. The presence of these functional groups not only enhances its reactivity but also opens up numerous possibilities for further chemical modifications and derivatization.

The compound’s molecular structure consists of a pyridine ring substituted with a hydroxyl group at the 2-position, a methoxy group at the 5-position, and a trifluoromethoxy group at the 6-position. The pyridine core is a crucial pharmacophore in many drugs and natural products, contributing to their biological activity. The hydroxyl group at the 2-position can participate in hydrogen bonding interactions, which is often essential for binding to biological targets. Meanwhile, the methoxy and trifluoromethoxy groups introduce electron-withdrawing effects that can influence the electronic properties of the molecule, thereby affecting its reactivity and binding affinity.

In recent years, 2-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motifs are reminiscent of several known bioactive compounds that exhibit diverse pharmacological properties. For instance, pyridine derivatives have been widely studied for their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The trifluoromethoxy group, in particular, is a common feature in many drug candidates due to its ability to enhance metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential role in drug discovery and development. Researchers have leveraged its structural framework to design and synthesize novel molecules with improved pharmacokinetic profiles and enhanced therapeutic efficacy. The hydroxyl and methoxy groups provide opportunities for further functionalization through various chemical reactions such as esterification, etherification, or oxidation. These modifications can lead to compounds with tailored biological activities suitable for specific therapeutic applications.

The trifluoromethoxy group adds an additional layer of complexity and functionality to the molecule. This substituent not only influences the electronic distribution within the molecule but also contributes to its lipophilicity and solubility characteristics. These properties are critical factors that determine how well a drug candidate will be absorbed, distributed, metabolized, and excreted by the body—a concept known as pharmacokinetics (PK). By optimizing these properties, pharmaceutical scientists aim to develop drugs that are both effective and safe for human use.

Recent studies have highlighted the importance of 2-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol in the synthesis of kinase inhibitors, which are small molecules designed to target specific enzymes involved in cellular signaling pathways. Kinases play a pivotal role in numerous physiological processes, including cell growth, differentiation, and metabolism. Dysregulation of kinase activity is often associated with various diseases such as cancer. Therefore, kinase inhibitors have become a major focus of drug development efforts worldwide.

In addition to its applications in kinase inhibition research, 2-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol has shown promise in other areas of medicinal chemistry. For example, it has been utilized as a building block in the synthesis of antiviral agents. The unique combination of functional groups present in this compound allows for the creation of molecules that can interact with viral enzymes or receptors, thereby inhibiting viral replication or entry into host cells.

The compound’s versatility also extends to its potential use as an intermediate in agrochemical research. Pyridine derivatives are commonly found in pesticides and herbicides due to their ability to disrupt essential biological processes in pests or weeds. By incorporating 2-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol into synthetic pathways, chemists can develop novel agrochemicals with improved efficacy and environmental safety profiles.

From a synthetic chemistry perspective, 2-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol serves as an excellent scaffold for exploring new synthetic methodologies. Its complex structure presents challenges that drive innovation in catalysis and reaction design. Researchers have employed various techniques such as palladium-catalyzed cross-coupling reactions, metal-mediated hydrogenation reactions, and enzymatic transformations to construct analogs with modified functional groups or altered substitution patterns.

The growing interest in 2-Hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine-3-methanol underscores its significance as a chemical entity with broad applications across multiple disciplines. As our understanding of biological systems continues to evolve, this compound will likely play an even greater role in shaping future advancements in drug discovery, materials science, and industrial chemistry.